A balance-in-a-box: an integrated paper-based weighing balance for infant birth weight determination†
Analytical Methods Pub Date: 2016-11-29 DOI: 10.1039/C6AY02767A
Abstract
The birth weight of babies is generally used as a health state indicator but is not often recorded in resource-poor settings due to limited access to medical clinics. In this work we develop a low-cost and lightweight “balance-in-a-box” that could allow remote communities to have access to a weighing balance. The “balance-in-a-box” is a cardboard mailing box which is reconstructed to form the balance tray, with a novel piezoresistive pressure sensor underneath, a paper-based readout system and battery integrated with copper tape to form an electrical circuit. The readout system comprises multiple segments of electrochromic Prussian blue/polyaniline on conductive gold nanoparticle films connected by graphite resistive separators. The color of each segment is voltage dependent and is directly correlated to the weight applied to the pressure sensor. It is shown that by varying the properties of the readout system (total resistance, individual resistance values of the graphite separators and number of gold nanoparticle segments) that it is possible to tune the critical weight values in which the gold nanoparticle segments change color. Overall, this work demonstrates that babies can be classified as very low birth weight (<1.5 kg), low birth weight (1.5 to 2.5 kg) or healthy (>2.5 kg) using a simple, integrated paper-based system that can be deployed to resource-poor settings where babies are at greatest risk of being underweight and requiring health care treatment.
![Graphical abstract: A balance-in-a-box: an integrated paper-based weighing balance for infant birth weight determination](http://scimg.chem960.com/usr/1/C6AY02767A.jpg)
Recommended Literature
- [1] Production of high quality fuels from lignocellulose-derived chemicals: a convenient C–C bond formation of furfural, 5-methylfurfural and aromatic aldehyde†
- [2] In silico characterisation of the complete Ly6 protein family in Fasciola gigantica supported through transcriptomics of the newly-excysted juveniles†
- [3] Fabrication and characterization of multi-metal co-doped titania films for a water-splitting reaction†
- [4] Bioreceptor multi-walled carbon nanotubes@Fe3O4@SiO2–surface molecular imprinted polymer in an ultrasensitive chemiluminescent biosensor for bovine hemoglobin
- [5] Mechanochemical preparation of piezoelectric nanomaterials: BN, MoS2 and WS2 2D materials and their glycine-cocrystals†
- [6] Cobalt sulfide nanosheets coated on NiCo2S4 nanotube arrays as electrode materials for high-performance supercapacitors†
- [7] Vortex grinding for mechanochemistry: application for automated supramolecular catalysis and preparation of a metal–organic framework†‡§
- [8] Conformations of two D-glucoseptanosides: an X-ray crystallographic study of ethyl 2,3:4,5-Di-O-isopropylidene-1-thio-β-D-glucoseptanoside and methyl 2,3,4,5-tetra-O-acetyl-β-D-glucoseptanoside
- [9] Enhancing the perovskite solar cell performance by the interface modification of Zn–Sn–O compound heterostructures
- [10] Additives boosting the performance of tungsten imido-mediated ethylene dimerization systems for industrial application†
![Analytical Methods](https://scimg.chem960.com/usr/1/AY014006.jpg)